N-(4-methoxybenzyl)-4-methyl-2-pyridinamine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-methylpyridin-2-amine
• InChI: InChI=1S/C14H16N2O/c1-11-7-8-15-14(9-11)16-10-12-3-5-13(17-2)6-4-12/h3-9H,10H2,1-2H3,(H,15,16)
• InChI Key: UTYBDUHJLJWKLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NCC2=CC=C(C=C2)OC
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• Solubility: 17.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-methoxybenzyl)-4-methyl-2-pyridinamine, also known as M4MPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology. M4MPA belongs to a class of compounds known as pyridinamines, which are characterized by their pyridine ring structure and amine functional group. In

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine is not well understood. However, it is believed that N-(4-methoxybenzyl)-4-methyl-2-pyridinamine acts as a chelating agent, forming stable complexes with metal ions and altering their reactivity. This property makes N-(4-methoxybenzyl)-4-methyl-2-pyridinamine a useful tool in coordination chemistry and catalysis.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-4-methyl-2-pyridinamine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells at concentrations used in scientific research experiments. Further studies are needed to fully understand the potential effects of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine on living organisms.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(4-methoxybenzyl)-4-methyl-2-pyridinamine in scientific research experiments is its ability to form stable complexes with metal ions. This property makes it a useful tool in coordination chemistry and catalysis. However, the synthesis of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine can be challenging and time-consuming, making it difficult to obtain in large quantities. Additionally, the purity of the final product is crucial for its use in scientific research applications.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine. One area of research is the development of new coordination compounds using N-(4-methoxybenzyl)-4-methyl-2-pyridinamine as a ligand. These compounds could have potential applications in organic synthesis and catalysis. Another area of research is the study of the biochemical and physiological effects of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine on living organisms. This could provide valuable insights into the potential use of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine in medicine and biotechnology. Finally, the development of new synthesis methods for N-(4-methoxybenzyl)-4-methyl-2-pyridinamine could make it more accessible for scientific research applications.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-4-methyl-2-pyridinamine involves a series of chemical reactions that begin with the reaction of 4-methoxybenzyl chloride with 4-methyl-2-pyridinamine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The purity of the final product is crucial for its use in scientific research applications.

Scientific Research Applications

N-(4-methoxybenzyl)-4-methyl-2-pyridinamine has been extensively studied for its potential applications in medicine and biotechnology. One of its primary uses is as a ligand for metal ions in coordination chemistry. N-(4-methoxybenzyl)-4-methyl-2-pyridinamine has been shown to form stable complexes with various metal ions such as copper, nickel, and zinc. These complexes have been studied for their potential use as catalysts in organic reactions.